Cas no 725217-24-3 (4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide
• CAS No: 725217-24-3
• MF: C₁₁H₁₂N₂O₃S₃
• MW: 316.419578552246
• CID: 5437257
• PubChem ID: 16433528
• Update Time: 2025-10-08

4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-(4-oxo-2-thioxothiazolidin-3-yl)ethyl)benzenesulfonamide
• 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide
• 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzenesulfonamide
• HMS1659F11
• AKOS002232081
• 725217-24-3
• F3161-0409
• 4-[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]benzenesulfonamide

• Inchi： 1S/C11H12N2O3S3/c12-19(15,16)9-3-1-8(2-4-9)5-6-13-10(14)7-18-11(13)17/h1-4H,5-7H2,(H2,12,15,16)
• InChI Key： AAJMDOCGQMKRHW-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(CCN2C(=O)CSC2=S)C=C1

Computed Properties

• Exact Mass: 316.00100577g/mol
• Monoisotopic Mass: 316.00100577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 197.6-199 °C
• Boiling Point: 527.0±60.0 °C(Predicted)
• pka: 10.15±0.10(Predicted)

Additional information on 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide

Research Brief on 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide (CAS: 725217-24-3)

The compound 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide (CAS: 725217-24-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent inhibitor of carbonic anhydrase isoforms, particularly those implicated in various pathological conditions such as glaucoma, epilepsy, and cancer. The presence of the thiazolidinone moiety coupled with the sulfonamide group confers selective binding affinity and inhibitory activity, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 725217-24-3 exhibits nanomolar inhibitory activity against carbonic anhydrase IX (CA IX), a well-established biomarker for hypoxic tumors. The compound's ability to selectively target CA IX over other isoforms suggests its potential as a targeted therapy for solid tumors. Molecular docking studies further revealed key interactions between the thiazolidinone ring and the active site of CA IX, providing insights for structure-activity optimization.

Another significant advancement comes from recent pharmacokinetic studies, which have shown improved metabolic stability of 725217-24-3 compared to earlier generation sulfonamide-based inhibitors. Modifications at the ethyl linker position have yielded derivatives with enhanced blood-brain barrier penetration, opening new possibilities for treating neurological disorders. These findings were presented at the 2024 American Chemical Society National Meeting.

Current challenges in the development of 725217-24-3 include optimizing its selectivity profile and addressing potential off-target effects. Recent structure-activity relationship (SAR) studies have identified several promising analogs that maintain potent inhibitory activity while reducing interaction with CA I and II isoforms. These developments suggest that second-generation derivatives of this compound may soon enter preclinical evaluation.

The compound's unique chemical structure also presents opportunities for multifunctional drug design. Researchers at several academic institutions are currently investigating its potential as a dual-acting agent, combining carbonic anhydrase inhibition with other pharmacological activities. Preliminary results indicate possible synergistic effects when combined with certain chemotherapeutic agents, though these findings require further validation.

In conclusion, 4-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]benzene-1-sulfonamide represents an exciting area of research in medicinal chemistry. Its development trajectory suggests potential applications in oncology, neurology, and ophthalmology. Continued research efforts are expected to yield optimized derivatives with improved pharmacological profiles in the coming years.